N-(2-ethoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanylacetamide
• InChI: InChI=1S/C24H29N3O2S/c1-2-29-21-14-8-7-13-20(21)25-22(28)17-30-23-18-11-5-6-12-19(18)26-24(27-23)15-9-3-4-10-16-24/h5-8,11-14,26H,2-4,9-10,15-17H2,1H3,(H,25,28)
• InChI Key: FVUZOHUBBGUKJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3(CCCCCC3)NC4=CC=CC=C42
• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical techniques. For instance, the reaction of ethyl 4’-amino-1’H-spiro[cycloheptane-1,2’-naphthalene]-3’-carboxylate with benzoyl isothiocyanate produced a compound that cyclized in the presence of KOH.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Derivatives : New derivatives of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one were synthesized. These compounds showed significant anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).

• Synthesis of Spiro(benzo[h]quinazoline-5,1′-cyclohexane) Derivatives : A study on the synthesis of spiro(benzo[h]quinazoline-5,1′-cyclohexane) derivatives demonstrated diverse chemical transformations leading to compounds with potential biological activity (Markosyan et al., 1996).

• Synthesis and Reactions of 3-Aminospiro[benzo[h]quinazoline-5,1′-cycloheptanes] : This study developed methods for synthesizing acyl and diacyl derivatives of 1′H-spiro[cycloheptane-1,2′-naphthalenes], which were then converted to substituted ureas (Markosyan et al., 2021).

Antitumor and Antimonoamineoxidase Activity

• Antitumor and Antimonoamineoxidase Properties : Several synthesized spiro-derivatives exhibited notable antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

• Antineoplastic Properties : The interaction of certain compounds with allylisothiocyanate and subsequent condensation with various halides led to a series of 2-sulfanyl-substituted benzo[h]quinazolines with antimonoamineoxidase and antineoplastic properties (Markosyan et al., 2010).

Synthesis and Transformations

• Synthesis of 3-Allyl-7,10-Dimethyl-2-Sulfanylidene Tetrahydrospiro[benzo[h]quinazoline-5,1′-cyclopentan] : This research focused on the synthesis of new benzo[h]quinazoline derivatives containing an allyl group, showing potential for further biological applications (Grigoryan, 2017).

• Synthesis of 3-Substituted 1H-Spiro[Benzo[h]-Quinazoline-5,1'-Cycloheptane] : A method was developed for synthesizing ethyl 4'-(phenoxycarbonylamino)-1'H-spiro[cycloheptane-1,2'-naphthalene]-3'-carboxylate, leading to compounds with antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

• Synthesis, Conversions, and Anti-Monoamine-Oxidase and Anticonvulsant Activity : This study involved the synthesis of benzo[h]quinazolines with anti-monoamine-oxidase and anticonvulsant activities (Grigoryan et al., 2017).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, some compounds are believed to exert their biological effects through the inhibition of various enzymes and proteins.